Cas no 811841-45-9 (4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester)
811841-45-9 structure
Product Name:4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester
CAS No:811841-45-9
MF:C15H21BO5
MW:292.135245084763
MDL:MFCD03789257
CID:715328
PubChem ID:2773975
Update Time:2025-04-19
4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate
- [2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] acetate
- 4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester
- Phenol,2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-acetate
- 811841-45-9
- MFCD03789257
- AKOS015951047
- A864591
- 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylacetate
- SQWMSVLBTLTANH-UHFFFAOYSA-N
- 4-Acetoxy-3-methoxyphenylboronic acid pinacol ester
- AS-3039
- CS-0174686
- 4-Acetoxy-3-methoxyphenylboronic acid pinacol ester, 97%
- DTXSID80378810
- AB16121
-
- MDL： MFCD03789257
- Inchi： 1S/C15H21BO5/c1-10(17)19-12-8-7-11(9-13(12)18-6)16-20-14(2,3)15(4,5)21-16/h7-9H,1-6H3
- InChI Key： SQWMSVLBTLTANH-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=C(C=2)OC)OC(C)=O)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 292.14800
- Monoisotopic Mass: 292.1482039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54Ų
Experimental Properties
- Melting Point: 132-136 °C(lit.)
- PSA: 53.99000
- LogP: 1.91970
4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
- Risk Phrases：R36/37/38
- Storage Condition：Store at room temperature
4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 010807-1g |
2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylacetate |
811841-45-9 | 95% | 1g |
￡62.00 | 2022-03-01 | |
| Fluorochem | 010807-5g |
2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylacetate |
811841-45-9 | 95% | 5g |
￡197.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A186719-1g |
4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester |
811841-45-9 | 95% | 1g |
¥1915.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A186719-250mg |
4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester |
811841-45-9 | 95% | 250mg |
¥1168.90 | 2023-09-04 | |
| TRC | A171145-25mg |
4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester |
811841-45-9 | 25mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A171145-50mg |
4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester |
811841-45-9 | 50mg |
$ 75.00 | 2023-04-19 | ||
| TRC | A171145-100mg |
4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester |
811841-45-9 | 100mg |
$ 87.00 | 2023-04-19 | ||
| TRC | A171145-250mg |
4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester |
811841-45-9 | 250mg |
$ 98.00 | 2023-04-19 | ||
| Fluorochem | 010807-500mg |
2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylacetate |
811841-45-9 | 95% | 500mg |
￡36.00 | 2022-03-01 | |
| eNovation Chemicals LLC | D523283-250mg |
2-Methoxy-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate |
811841-45-9 | 97% | 250mg |
$275 | 2023-09-03 |
4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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